Cas no 53146-45-5 (2-Propanol, 1-butoxy-3-(2-propenyloxy)-)
53146-45-5 structure
Product Name:2-Propanol, 1-butoxy-3-(2-propenyloxy)-
CAS No:53146-45-5
MF:C10H20O3
MW:188.264003753662
CID:1580900
PubChem ID:13805865
Update Time:2025-04-21
2-Propanol, 1-butoxy-3-(2-propenyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanol, 1-butoxy-3-(2-propenyloxy)-
- 1-butoxy-3-prop-2-enoxypropan-2-ol
- 53146-45-5
- SCHEMBL17889168
- 1-Butoxy-3-[(prop-2-en-1-yl)oxy]propan-2-ol
- DTXSID30550043
-
- Inchi: 1S/C10H20O3/c1-3-5-7-13-9-10(11)8-12-6-4-2/h4,10-11H,2-3,5-9H2,1H3
- InChI Key: DUHBCTOSRLCNDL-UHFFFAOYSA-N
- SMILES: O(CCCC)CC(COCC=C)O
Computed Properties
- Exact Mass: 188.1413
- Monoisotopic Mass: 188.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 9
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.69
2-Propanol, 1-butoxy-3-(2-propenyloxy)- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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